Reactive red 67

Specification

• CAS No.: 12226-34-5
• Molecular Formula: C9H9ClO2
• Molecular Weight: 0

Introduction

Fundamental Characteristics of Reactive Red 67

Chemical Identity and Structure

Reactive Red 67 is identified by the CAS Registry Number 12226-34-5. The compound belongs to the azo class of dyes, which are characterized by the presence of one or more azo groups (-N=N-) in their molecular structure. The chemical structure typically includes chromogenic groups responsible for the color properties and reactive groups that facilitate covalent bonding with fibers during dyeing processes.

Physical and Chemical Properties

Reaction Mechanism

The primary chemical reaction involving Reactive Red 67 occurs through a nucleophilic substitution mechanism. During this process, reactive sites on the dye molecule (often containing triazine or vinylsulfone groups) react with nucleophilic sites on the fiber, such as hydroxyl groups found in cellulose. This reaction forms covalent bonds between the dye and the fiber substrate, resulting in excellent color fastness properties.

Production and Synthesis

Industrial Production

The production of reactive dyes, including Reactive Red 67, represents a significant sector within the global dye industry. China emerges as a major producer and exporter of reactive red dyes, with data indicating the involvement of 567 manufacturers and exporters, along with 1,025 importers in the Chinese reactive red industry.

Applications in Various Industries

Textile Industry Applications

Reactive Red 67 is predominantly used in textile dyeing processes due to its ability to form covalent bonds with cellulosic fibers. This property makes it particularly valuable for dyeing cotton, rayon, and other cellulose-based materials. The covalent bonding mechanism results in excellent color fastness to washing, light, and perspiration.

Research Applications

Beyond its primary use in textiles, Reactive Red 67 has been explored in various research contexts. Its distinct structural characteristics make it relevant for studies on dye degradation, environmental remediation, and development of advanced color removal technologies.

Environmental and Health Considerations

Toxicological Profile

Research indicates that Reactive Red 67 and similar azo dyes can exhibit biological activity, including potential toxicity and mutagenicity. Studies have demonstrated that some azo dyes can be metabolized into aromatic amines, compounds recognized for their potentially carcinogenic properties. This aspect necessitates careful handling and exposure control in industrial settings.

Market Dynamics and Trade Patterns

Global Production and Trade

The reactive dye market, including Reactive Red 67, demonstrates significant global activity. China stands out as a major production and export hub, with extensive shipment data available. Recent export data shows various reactive red dye shipments from China to countries including Pakistan and Bangladesh, with prices ranging from approximately $3.00 to $21,477.22 per unit depending on quantity and specific formulation.

The following table illustrates recent export activities related to reactive red dyes from China:

Date	Product Description	Destination	Quantity	Price (USD)
29-Feb-2024	SYNOZOL RED HF-6BN 150%	Pakistan	2,500 Kgs	7,500
29-Feb-2024	REACTIVE DYES: REACTIVE RED	Bangladesh	1 UNT	21,477.22
28-Feb-2024	LIYUANSOL RED 3BE H-C	Pakistan	3,000 Kgs	8,280

This data demonstrates the substantial economic activity surrounding reactive red dyes in international markets.

Innovative Research Developments

Adsorption Studies

Research on adsorption kinetics and isotherms for reactive red dyes demonstrates promising approaches for environmental remediation. Studies on Reactive Red 2 have shown that adsorption processes typically follow pseudo-second-order kinetic models (R² = 0.99) and can be effectively described by Temkin adsorption isotherm models. Such findings provide valuable frameworks that might be applicable to understanding and optimizing Reactive Red 67 removal from aqueous environments.